![molecular formula C16H16ClNO2S B5738900 2-[(4-chlorobenzyl)thio]-N-(2-methoxyphenyl)acetamide](/img/structure/B5738900.png)
2-[(4-chlorobenzyl)thio]-N-(2-methoxyphenyl)acetamide
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Overview
Description
2-[(4-chlorobenzyl)thio]-N-(2-methoxyphenyl)acetamide, also known as CMPT, is a chemical compound that has been studied extensively for its potential use in scientific research. This compound has shown promise in various applications, including as a tool for studying the mechanisms of certain biological processes.
Mechanism of Action
The mechanism of action of 2-[(4-chlorobenzyl)thio]-N-(2-methoxyphenyl)acetamide involves its ability to bind to and inhibit the activity of certain enzymes, such as histone deacetylases. By inhibiting these enzymes, this compound can alter the expression of genes and other cellular processes, leading to changes in cellular function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied, but early research suggests that this compound may have a variety of effects on cellular function. For example, this compound has been shown to induce cell cycle arrest and apoptosis in certain cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(4-chlorobenzyl)thio]-N-(2-methoxyphenyl)acetamide in lab experiments is its ability to selectively inhibit the activity of certain enzymes, making it a useful tool for studying the mechanisms of specific biological processes. However, one limitation of using this compound is that it may have off-target effects on other cellular processes, which could complicate data interpretation.
Future Directions
There are several potential future directions for research on 2-[(4-chlorobenzyl)thio]-N-(2-methoxyphenyl)acetamide. For example, researchers could continue to study the effects of this compound on cellular function and explore its potential use in treating various diseases. Additionally, researchers could work to develop more selective inhibitors of specific enzymes, such as histone deacetylases, to improve the specificity and usefulness of these compounds in scientific research.
Synthesis Methods
The synthesis of 2-[(4-chlorobenzyl)thio]-N-(2-methoxyphenyl)acetamide involves several steps, including the reaction of 4-chlorobenzyl chloride with sodium thiomethoxide to form 4-chlorobenzylthiomethanol. This intermediate is then reacted with 2-methoxyphenylacetyl chloride to form the final product, this compound.
Scientific Research Applications
2-[(4-chlorobenzyl)thio]-N-(2-methoxyphenyl)acetamide has been studied for its potential use in a variety of scientific research applications, including as a tool for studying the mechanisms of certain biological processes. For example, this compound has been shown to inhibit the activity of certain enzymes, such as histone deacetylases, which play a role in gene expression and other cellular processes.
Properties
IUPAC Name |
2-[(4-chlorophenyl)methylsulfanyl]-N-(2-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClNO2S/c1-20-15-5-3-2-4-14(15)18-16(19)11-21-10-12-6-8-13(17)9-7-12/h2-9H,10-11H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CASXZQHMTWWWMK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)CSCC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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